Cas no 152922-72-0 (1-(Acetylthiomethyl)cyclopropaneacetonitrile)

• Product Name: 1-(Acetylthiomethyl)cyclopropaneacetonitrile
• CAS No: 152922-72-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 2085273
• PubChem ID: 11789620
• Update Time: 2025-05-26

1-(Acetylthiomethyl)cyclopropaneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Acetylthiomethyl)cyclopropaneacetonitrile
• [1-(acetylthiolmethyl)cyclopropyl]acetonitrile
• 1-(acetylthiomethyl)-cyclopropaneacetonitrile
• ACETYL THIOMETHYL CYCLOPROPANE ACETONITRILE
• S-((1-(Cyanomethyl)cyclopropyl)methyl) ethanethioate
• 152922-72-0
• SCHEMBL2733522
• UTKQJRWEYCKICG-UHFFFAOYSA-N
• S-[[1-(cyanomethyl)cyclopropyl]methyl] ethanethioate
• S-[[1-(Cyanomethyl)cyclopropyl]methyl] ethanethioate (ACI); 1-(Acetylthiomethyl)cyclopropaneacetonitrile; 2-[1-[(Acetylsulfanyl)methyl]cyclopropyl]acetonitrile; [1-((Acetylthio)methyl)cyclopropyl]acetonitrile
• DB-362938

• Inchi： 1S/C8H11NOS/c1-7(10)11-6-8(2-3-8)4-5-9/h2-4,6H2,1H3
• InChI Key： UTKQJRWEYCKICG-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1(CC#N)CC1

Computed Properties

• Exact Mass: 169.05600
• Monoisotopic Mass: 169.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.16000
• LogP: 1.95998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters

Additional information on 1-(Acetylthiomethyl)cyclopropaneacetonitrile

Comprehensive Overview of 1-(Acetylthiomethyl)cyclopropaneacetonitrile (CAS No. 152922-72-0): Properties, Applications, and Industry Trends

1-(Acetylthiomethyl)cyclopropaneacetonitrile (CAS No. 152922-72-0) is a specialized organic compound with a unique molecular structure combining a cyclopropane ring, an acetonitrile group, and an acetylthio moiety. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The compound's molecular formula (C₇H₉NOS) and molecular weight (155.21 g/mol) make it particularly useful in fine chemical synthesis.

In recent years, the demand for cyclopropane derivatives like 1-(Acetylthiomethyl)cyclopropaneacetonitrile has surged, driven by their applications in drug discovery. Researchers are actively exploring its role in creating bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators. The compound's thiomethyl group offers unique reactivity for cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven research platforms.

The synthesis of 1-(Acetylthiomethyl)cyclopropaneacetonitrile typically involves cyclopropanation reactions followed by selective functionalization. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) make it practical for laboratory use. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for purity verification, addressing a common query among quality control professionals.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and atom economy. Its efficient synthesis routes minimize waste generation, responding to environmental concerns frequently discussed in chemical industry webinars. Furthermore, the acetylthio functional group enables diverse transformations, making it valuable for creating chiral intermediates—a hot topic in asymmetric synthesis research.

Safety data for 152922-72-0 indicates standard handling precautions for laboratory chemicals, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations (cool, dry conditions away from oxidizers) are often searched by procurement specialists. The compound's SDS (Safety Data Sheet) provides detailed handling protocols, a document frequently requested in research institutions.

Market analysts note increasing patent filings involving 1-(Acetylthiomethyl)cyclopropaneacetonitrile, particularly in pharmaceutical intermediates and crop protection agents. This correlates with rising Google Trends data for "cyclopropane nitrile derivatives" and "thioether functionalized compounds." The compound's role in peptide mimetics development also addresses frequent queries about novel drug scaffolds in medicinal chemistry communities.

Quality specifications for CAS 152922-72-0 typically require ≥95% purity (HPLC), with strict limits on residual solvents—a critical parameter for researchers comparing suppliers. The compound's spectral data (IR, ¹³C NMR) are extensively documented in scientific literature, serving as reference material for synthetic chemists troubleshooting reaction pathways.

Emerging applications include its use in material science, particularly for modifying polymer side chains to enhance thermal stability. This connects with industry searches for "high-performance additives" and "specialty monomers." The acetylthio moiety also shows promise in click chemistry applications, a trending subject in chemical biology research.

For procurement specialists, understanding the global supply chain for 1-(Acetylthiomethyl)cyclopropaneacetonitrile is crucial. Major producers are concentrated in Asia and Europe, with custom synthesis options gaining popularity—addressing frequent "where to buy" and "bulk pricing" search queries. The compound's export regulations vary by region, necessitating consultation with compliance experts.

In conclusion, 1-(Acetylthiomethyl)cyclopropaneacetonitrile represents a multifaceted tool for modern chemical research. Its combination of structural features, synthetic utility, and industry relevance positions it as a compound of enduring interest across multiple scientific disciplines. Ongoing research continues to uncover novel applications, ensuring its place in the evolving landscape of specialty chemicals.